Cas no 847818-58-0 (1-Isopentylpyrazole-4-boronic acid)

1-Isopentylpyrazole-4-boronic acid structure

847818-58-0 structure

Product Name:1-Isopentylpyrazole-4-boronic acid

CAS No:847818-58-0

MF:C₈H₁₅BN₂O₂

MW:182.027901887894

MDL:MFCD07781209

CID:721080

PubChem ID:11423941

Update Time:2024-10-26

1-Isopentylpyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

- (1-Isopentyl-1H-pyrazol-4-yl)boronic acid
- [1-(3-methylbutyl)pyrazol-4-yl]boronic acid
- 1-(3-METHYLBUTYL)-1H-PYRAZOLE-4-BORONIC ACID
- 1-Isopentylpyrazole-4-boronic acid
- Boronic acid,B-[1-(3-methylbutyl)-1H-pyrazol-4-yl]-
- B-[1-(3-Methylbutyl)-1H-pyrazol-4-yl]boronic acid (ACI)
- Boronic acid, [1-(3-methylbutyl)-1H-pyrazol-4-yl]- (9CI)
- (1-Isopentylpyrazol-4-yl)boronic acid
- [1-(3-Methylbutyl)-1H-pyrazol-4-yl]boronic acid
- SCHEMBL1128873
- 1-(3-Methylbutyl)-1H-pyrazole-4-boronic acid, AldrichCPR
- RFMLXEBQNNMUHX-UHFFFAOYSA-N
- 1-Isopentyl-1H-pyrazol-4-ylboronic acid
- DTXSID50465387
- C8H15BN2O2
- CS-0173871
- J-500203
- 847818-58-0
- 1-(3-METHYLBUTYL)PYRAZOL-4-YLBORONIC ACID
- 1-isoamylpyrazole-4-boronic acid
- AKOS006346729
- BS-22439
- MFCD07781209
- (1-Isopentyl-1H-pyrazol-4-yl)boronicacid
- MDL： MFCD07781209
- Inchi： 1S/C8H15BN2O2/c1-7(2)3-4-11-6-8(5-10-11)9(12)13/h5-7,12-13H,3-4H2,1-2H3
- InChI Key： RFMLXEBQNNMUHX-UHFFFAOYSA-N
- SMILES： OB(C1=CN(CCC(C)C)N=C1)O

Computed Properties

Exact Mass: 182.12300
Monoisotopic Mass: 182.122658
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.3

Experimental Properties

Color/Form: No date available
Density: 1.09
Melting Point: No date available
Boiling Point: 342.1°C at 760 mmHg
Flash Point: 160.7°C
Refractive Index: 1.514
PSA: 58.28000
LogP: -0.39100
Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Isopentylpyrazole-4-boronic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 20/21/22
Safety Instruction： S23; S36/37/39
Risk Phrases：R20/21/22
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Isopentylpyrazole-4-boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	089986-250mg	(1-Isopentyl-1H-pyrazol-4-yl)boronic acid, 95+%	847818-58-0	95+%	250mg	$288.00	2023-09-10
Matrix Scientific	089986-1g	(1-Isopentyl-1H-pyrazol-4-yl)boronic acid, 95+%	847818-58-0	95+%	1g	$639.00	2023-09-10
Fluorochem	215109-1g	1-Isopentyl-1H-pyrazol-4-yl)boronic acid	847818-58-0	95%	1g	￡130.00	2022-03-01
Fluorochem	215109-5g	1-Isopentyl-1H-pyrazol-4-yl)boronic acid	847818-58-0	95%	5g	￡389.00	2022-03-01
Fluorochem	215109-10g	1-Isopentyl-1H-pyrazol-4-yl)boronic acid	847818-58-0	95%	10g	￡691.00	2022-03-01
TRC	I821948-100mg	1-Isopentylpyrazole-4-boronic acid	847818-58-0		100mg	$64.00	2023-05-18
TRC	I821948-250mg	1-Isopentylpyrazole-4-boronic acid	847818-58-0		250mg	$110.00	2023-05-18
TRC	I821948-500mg	1-Isopentylpyrazole-4-boronic acid	847818-58-0		500mg	$161.00	2023-05-18
TRC	I821948-1g	1-Isopentylpyrazole-4-boronic acid	847818-58-0		1g	$224.00	2023-05-18
eNovation Chemicals LLC	D554530-1g	(1-Isopentyl-1H-pyrazol-4-yl)boronic acid	847818-58-0	97%	1g	$998	2024-05-24

1-Isopentylpyrazole-4-boronic acid Production Method

Production Method 1

847818-48-8

847818-58-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -90 °C; < -80 °C; 1 h, -90 °C
1.2 Reagents: Trimethyl borate ; 0.5 h, -70 °C; -70 °C → -15 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; neutralized, -15 °C; -15 °C → rt; 1 h, rt

Reference

Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids

Ivachtchenko, Alexandre V.; Kravchenko, Dmitry V.; Zheludeva, Valentina I.; Pershin, Dmitry G., Journal of Heterocyclic Chemistry, 2004, 41(6), 931-939